Cas no 2639454-35-4 (2-(but-3-yn-1-yl)({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid)

• Product Name: 2-(but-3-yn-1-yl)({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid
• CAS No: 2639454-35-4
• MF: C₂₁H₁₉NO₄
• MW: 349.379865884781
• CID: 5641691
• PubChem ID: 154725615
• Update Time: 2025-05-24

2-(but-3-yn-1-yl)({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid Chemical and Physical Properties

Names and Identifiers

• Glycine, N-3-butyn-1-yl-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-
• N-Fmoc-N-(3-Butyn-1-yl)-glycine
• 2-(but-3-yn-1-yl)({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid

• Inchi： 1S/C21H19NO4/c1-2-3-12-22(13-20(23)24)21(25)26-14-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h1,4-11,19H,3,12-14H2,(H,23,24)
• InChI Key： FMGOXTQODSHAHJ-UHFFFAOYSA-N
• SMILES： C(O)(=O)CN(CCC#C)C(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O

Experimental Properties

• Density: 1.274±0.06 g/cm3(Predicted)
• Boiling Point: 554.9±43.0 °C(Predicted)
• pka: 3.81±0.10(Predicted)

Additional information on 2-(but-3-yn-1-yl)({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid

2-(But-3-Yn-1-Yl)({(9H-Fluoren-9-Yl)Methoxycarbonyl})Aminoacetic Acid: A Comprehensive Overview

The compound with CAS No. 2639454-35-4, commonly referred to as 2-(but-3-yn-1-yl)({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid, is a highly specialized organic molecule with significant applications in the fields of chemistry and pharmacology. This compound is notable for its unique structure, which combines a fluorenylmethoxycarbonyl (Fmoc) group with a butynyl chain, making it a valuable tool in peptide synthesis and drug discovery. In this article, we will delve into the structural properties, synthesis methods, applications, and recent advancements related to this compound.

Chemical Structure and Properties

The molecular structure of 2-(but-3-yn-1-yl)({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid is characterized by a central aminoacetic acid backbone. The Fmoc group, which is attached to the amino group, serves as a protecting group during peptide synthesis. The butynyl chain introduces an alkyne functional group, which is highly reactive and can participate in various chemical transformations. This combination of functional groups makes the compound versatile for use in organic synthesis and medicinal chemistry.

Synthesis and Characterization

The synthesis of 2-(but-3-yinyl)({(9H-fluorenol-methoxycarbonyl})aminoacetic acid typically involves multi-step reactions. The Fmoc group is introduced via a coupling reaction between the aminoacetic acid derivative and fluorenylmethyloxycarbonyl chloride. The butynyl chain is then incorporated through alkylation or conjugate addition reactions. Recent studies have focused on optimizing these synthetic pathways to improve yield and purity, leveraging advancements in catalytic methods and green chemistry principles.

Applications in Peptide Synthesis

The Fmoc group in this compound plays a critical role in solid-phase peptide synthesis (SPPS). Its stability under basic conditions and ease of removal under acidic conditions make it an ideal protecting group for amino acids. The presence of the butynyl chain introduces additional functionality, enabling the incorporation of alkyne-containing peptides into larger structures. These peptides have found applications in drug design, particularly in the development of bioactive molecules targeting various therapeutic areas such as cancer, inflammation, and infectious diseases.

Recent Research Advances

Recent research has explored the use of 2-(butynyl)Fmoc-aminoacetic acid in click chemistry reactions. The alkyne moiety enables copper-catalyzed azide–alkyne cycloaddition (CuAAC), facilitating the construction of complex molecular architectures. This has opened new avenues for the synthesis of macrocyclic compounds and bioconjugates with potential applications in diagnostics and therapy.

Toxicological Studies

Understanding the toxicity profile of 2-(butynyl)Fmoc-aminoacetic acid is crucial for its safe use in pharmaceutical applications. Recent toxicological studies have focused on assessing its acute and chronic toxicity profiles using various animal models. These studies have provided insights into its metabolism, bioavailability, and potential adverse effects, paving the way for its regulatory approval as a drug intermediate.

Future Prospects

The future of 2-(butynyl)Fmoc-aminoacetic acid lies in its continued application as a key building block in peptide-based drug discovery. Ongoing research aims to explore its potential in developing novel therapeutics targeting challenging disease states such as neurodegenerative disorders and antibiotic-resistant infections. Additionally, advancements in sustainable synthetic methods will further enhance its accessibility and reduce environmental impact.

In conclusion, 2-(butynyl)Fmoc-aminoacetic acid stands as a testament to the ingenuity of modern organic chemistry. Its unique structure and versatile functional groups make it an invaluable tool in peptide synthesis and drug development. As research continues to uncover new applications for this compound, it will undoubtedly play an increasingly important role in advancing medical science.